Cas no 1026514-66-8 (5-(dithiolan-3-yl)-1-morpholin-4-ylpentan-1-one)

• Product Name: 5-(dithiolan-3-yl)-1-morpholin-4-ylpentan-1-one
• CAS No: 1026514-66-8
• MF: C₁₂H₂₁NO₂S₂
• MW: 275.430640935898
• CID: 6392083
• PubChem ID: 16061826
• Update Time: 2024-01-16

5-(dithiolan-3-yl)-1-morpholin-4-ylpentan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-(dithiolan-3-yl)-1-morpholin-4-ylpentan-1-one
• 1-Pentanone, 5-(1,2-dithiolan-3-yl)-1-(4-morpholinyl)-
• EN300-6527035
• Z100524856
• 5-(1,2-dithiolan-3-yl)-1-(morpholin-4-yl)pentan-1-one
• 5-(1,2-dithiolan-3-yl)-1-morpholinopentan-1-one
• SCHEMBL2380388
• AKOS030753489
• 1026514-66-8

• Inchi： 1S/C12H21NO2S2/c14-12(13-6-8-15-9-7-13)4-2-1-3-11-5-10-16-17-11/h11H,1-10H2
• InChI Key： WALUFLUQPVMJTC-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)(=O)CCCCC1CCSS1

Computed Properties

• Exact Mass: 275.10137126g/mol
• Monoisotopic Mass: 275.10137126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes Lipoamides